Cas no 2042285-39-0 (1-chloro-3-4-(trifluoromethyl)phenylbutan-2-one)

• Product Name: 1-chloro-3-4-(trifluoromethyl)phenylbutan-2-one
• CAS No: 2042285-39-0
• MF: C₁₁H₁₀ClF₃O
• MW: 250.644712924957
• CID: 6062267
• PubChem ID: 122674187
• Update Time: 2025-10-28

1-chloro-3-4-(trifluoromethyl)phenylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-chloro-3-4-(trifluoromethyl)phenylbutan-2-one
• 2042285-39-0
• MFEPBQGODZVVNB-UHFFFAOYSA-N
• 1-Chloro-3-[4-(trifluoromethyl)phenyl]butan-2-one
• EN300-1957331
• SCHEMBL18210585

• Inchi： 1S/C11H10ClF3O/c1-7(10(16)6-12)8-2-4-9(5-3-8)11(13,14)15/h2-5,7H,6H2,1H3
• InChI Key： MFEPBQGODZVVNB-UHFFFAOYSA-N
• SMILES： ClCC(C(C)C1C=CC(C(F)(F)F)=CC=1)=O

Computed Properties

• Exact Mass: 250.0372271g/mol
• Monoisotopic Mass: 250.0372271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Additional information on 1-chloro-3-4-(trifluoromethyl)phenylbutan-2-one

Comprehensive Overview of 1-Chloro-3-(4-(trifluoromethyl)phenyl)butan-2-one (CAS No. 2042285-39-0)

1-Chloro-3-(4-(trifluoromethyl)phenyl)butan-2-one (CAS No. 2042285-39-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This compound, characterized by its unique trifluoromethylphenyl moiety and chloro-substituted ketone structure, serves as a versatile intermediate in the development of bioactive molecules. Researchers and industry professionals frequently search for terms like "synthesis of 1-chloro-3-(4-(trifluoromethyl)phenyl)butan-2-one" or "applications of CAS 2042285-39-0", reflecting its growing relevance in modern chemistry.

The structural features of 1-Chloro-3-(4-(trifluoromethyl)phenyl)butan-2-one make it particularly valuable in the design of fluorinated compounds, a trend driven by the increasing demand for fluorine-containing pharmaceuticals. Fluorination is a hot topic in drug discovery due to its ability to enhance metabolic stability and bioavailability. Searches for "fluorinated building blocks" or "trifluoromethylphenyl derivatives" often lead to discussions about this compound, underscoring its importance in cutting-edge research.

From a synthetic perspective, CAS No. 2042285-39-0 is often explored for its reactivity in nucleophilic substitution and condensation reactions. Its chloro and ketone functionalities provide multiple sites for chemical modification, making it a preferred choice for constructing complex molecular architectures. Queries such as "reactivity of 1-chloro-3-(4-(trifluoromethyl)phenyl)butan-2-one" or "derivatives of 2042285-39-0" are common among chemists seeking to leverage its potential.

In addition to its synthetic utility, 1-Chloro-3-(4-(trifluoromethyl)phenyl)butan-2-one is also studied for its potential applications in material science. The trifluoromethyl group is known to impart unique electronic properties, which are valuable in the development of advanced materials. This aligns with the rising interest in "fluorinated materials" and "high-performance polymers", topics frequently searched in academic and industrial circles.

Safety and handling of CAS 2042285-39-0 are also critical considerations. While not classified under restricted categories, proper laboratory practices are essential when working with this compound. Searches for "safe handling of chloro ketones" or "storage guidelines for fluorinated compounds" highlight the community's focus on responsible usage.

In summary, 1-Chloro-3-(4-(trifluoromethyl)phenyl)butan-2-one (CAS No. 2042285-39-0) is a compound of significant interest due to its structural versatility and broad applicability. Its relevance to fluorine chemistry, pharmaceutical intermediates, and material science ensures its continued prominence in scientific discourse. As research progresses, this compound is likely to remain a key player in the development of innovative solutions across multiple disciplines.